CCR1 antagonist 10

• Molecular Formula: C30H31ClN2O4
• Molecular Weight: 519.0 g/mol
• InChI: InChI=1S/C30H31ClN2O4/c1-29(2)19-33(16-13-30(29,36)21-8-10-22(31)11-9-21)15-4-6-23-24-5-3-14-32-26(24)18-37-27-12-7-20(28(34)35)17-25(23)27/h3,5-12,14,17,36H,4,13,15-16,18-19H2,1-2H3,(H,34,35)/b23-6+/t30-/m0/s1
• InChIKey: NVBMQDQKIKYLDW-WXTRKPKDSA-N

CCR1 Antagonist 10 (MLN‑3897) – Procurement‑Grade Chemokine Receptor Tool for Inflammatory and Osteolytic Disease Research

CCR1 antagonist 10 (also designated MLN‑3897, AVE‑9897; CAS 1010731‑97‑1) is a small‑molecule, orally bioavailable antagonist of the C‑C chemokine receptor type 1 (CCR1) . It inhibits 125I‑MIP‑1α/CCL3 binding to THP‑1 cell membranes with a Ki of 2.3 nM and displays high selectivity over CCR5 (IC50 ≈ 4000 nM) [1]. The compound bears a chiral (S)‑configured piperidine‑tethered benzoxepinopyridine scaffold covered by patent WO2004043965A1 [2]. Pre‑clinical and clinical studies have profiled its effects on osteoclastogenesis, multiple myeloma cell adhesion, and CCR1 receptor occupancy in rheumatoid arthritis patients, providing a rich data package that distinguishes it from other CCR1 antagonists in procurement decisions [1][3].

Orally bioavailable CCR1 antagonist suitable for in vivo inflammatory and bone disease models

Single (S)-enantiomer with defined chirality for reproducible pharmacology

Selective over CCR3 and CCR5, supporting CCR1-exclusive pathway dissection

Characterised in osteoclastogenesis and multiple myeloma adhesion/co-culture models

• [1] Vallet S, Raje N, Ishitsuka K, Hideshima T, Podar K, et al. MLN3897, a novel CCR1 inhibitor, impairs osteoclastogenesis and inhibits the interaction of multiple myeloma cells and osteoclasts. Blood. 2007 Nov 15;110(10):3744-52. View Source
• [2] Carson KG, et al. CCR1 antagonists for the treatment of demyelinating inflammatory disease. WO2004043965A1. 2004. View Source
• [3] Vergunst CE, Gerlag DM, Lopatinskaya L, Klareskog L, Smith MD, et al. MLN3897 plus methotrexate in patients with rheumatoid arthritis: safety, efficacy, pharmacokinetics, and pharmacodynamics of an oral CCR1 antagonist in a phase IIa, double-blind, placebo-controlled, randomized, proof-of-concept study. Arthritis Rheum. 2009 Dec;60(12):3572-81. View Source

Why CCR1 Antagonist 10 Cannot Be Replaced by Another CCR1 Ligand Without Experimental Re‑validation

CCR1 antagonists span multiple chemotypes (azaindazoles, quaternary piperidines, xanthene‑amides, urea‑based scaffolds) that exhibit divergent selectivity fingerprints, signalling bias, and functional efficacy in disease‑relevant assays. For example, J‑113863 potently inhibits both CCR1 and CCR3, while MLN‑3897 spares CCR3 entirely [1]. BX471 achieves 250‑fold selectivity over CCR2/CCR5/CXCR4, whereas MLN‑3897 demonstrates ~5000‑fold window over CCR5 [1]. Even within a single cell context—U266 myeloma cells—six CCR1 antagonists produced non‑equivalent chemotaxis inhibition; MLN‑3897 lost efficacy under conditions where AZD4818 and BX471 remained active, underscoring that functional interchangeability cannot be assumed [2]. Procurement decisions must therefore be driven by the exact quantitative profile of the compound, not merely by target class membership.

MLN-3897 Silent at CCR3; avoids CCR3-mediated eosinophil/confounding signals

J-113863 Potent CCR3 inhibitor (IC50 similar to CCR1); CCR3 cross-talk may obscure results

MLN-3897 ~5000‑fold selectivity over CCR5; clean CCR1 window in mixed leukocytes

BX471 ~250‑fold over CCR2/CCR5/CXCR4 combined; narrower margin may introduce off-target effects

MLN-3897 Inactive in U266 chemotaxis; efficacy requires OC/MM co-culture or osteoclast models

AZD4818 / BX471 Active in U266 chemotaxis; functional profile is cell-context dependent

• [1] Vallet S, et al. Blood. 2007;110(10):3744-52. MLN3897 IC50 0.8 nM for CCR1, 4 μM for CCR5. View Source
• [2] Echeverria S, Gilchrist A. Assessing CCR1 Antagonists for Chemotaxis Inhibition in a Multiple Myeloma in vitro Model. FASEB J. 2021;35(S1):01836. View Source

Quantitative Differentiation Evidence for CCR1 Antagonist 10 (MLN‑3897) Relative to Closest Comparators

Superior CCR1‑over‑CCR3 Selectivity vs. J‑113863 Eliminates Confounding CCR3 Activity

MLN‑3897 is functionally silent at CCR3, whereas the widely used comparator J‑113863 is a potent dual CCR1/CCR3 antagonist. In competition binding assays, MLN‑3897 exhibits an IC50 of 0.8 nM for human CCR1 and 4000 nM for CCR5, with no detectable CCR3 inhibition up to 10 μM [1]. In contrast, J‑113863 shows an IC50 of 0.58 nM at human CCR3, within 2‑fold of its CCR1 IC50 (0.9 nM) . This difference is critical for studies where CCR3 signalling (eosinophil recruitment, allergic inflammation) would confound interpretation of CCR1‑specific pharmacology.

CCR3 selectivity vs J-113863

Head-to-head

MLN‑3897: no CCR3 inhibition up to 10 µM; J‑113863: IC50 0.58 nM at CCR3

Eliminates CCR3-mediated confounding in CCR1 studies

Competition binding data; eosinophil/allergy models benefit

Evidence Dimension	CCR3 inhibitory potency
Target Compound Data	No CCR3 inhibition up to 10 µM (MLN‑3897)
Comparator Or Baseline	J‑113863: IC50 0.58 nM at human CCR3
Quantified Difference	>17,000‑fold lower CCR3 potency for MLN‑3897 relative to J‑113863
Conditions	Competition binding of fluorescently labelled CCL3 to CCR1‑, CCR3‑, and CCR5‑expressing cells

Why This Matters

Researchers studying CCR1‑specific biology in inflammatory or tumour models can use MLN‑3897 without the risk of CCR3‑mediated confounding that accompanies J‑113863.

• [1] Vallet S, et al. Blood. 2007;110(10):3744-52. MLN3897 IC50 0.8 nM (CCR1), 4 µM (CCR5); no CCR3 activity. View Source

~5000‑Fold CCR1‑over‑CCR5 Selectivity vs. BX471 Provides Cleaner CCR1‑Exclusive Pharmacology

MLN‑3897 achieves a substantially wider selectivity window over CCR5 than BX471. In competition binding, MLN‑3897 shows an IC50 of 0.8 nM for CCR1 and 4000 nM for CCR5, yielding a ~5000‑fold selectivity ratio [1]. BX471 is reported with a Ki of 1 nM for CCR1 and a 250‑fold selectivity over CCR2, CCR5, and CXCR4 combined . The ~20‑fold larger selectivity margin of MLN‑3897 over CCR5 reduces the likelihood of CCR5‑mediated off‑target effects in immune cell recruitment assays.

CCR5 selectivity vs BX471

Head-to-head

MLN‑3897: ~5000‑fold over CCR5; BX471: ~250‑fold over CCR2/CCR5/CXCR4

Cleaner pharmacological window for CCR1-exclusive assays

Mixed leukocyte populations where CCR5 co‑expressed

Evidence Dimension	Selectivity window for CCR1 over CCR5
Target Compound Data	~5000‑fold (CCR1 IC50 0.8 nM; CCR5 IC50 4000 nM)
Comparator Or Baseline	BX471: 250‑fold over CCR2/CCR5/CXCR4 combined (CCR1 Ki 1 nM)
Quantified Difference	~20‑fold larger selectivity margin for MLN‑3897 vs. BX471
Conditions	Radioligand/fluorescent competition binding; CCR1‑ and CCR5‑expressing recombinant cells

Why This Matters

For experiments requiring exclusive CCR1 blockade in mixed leukocyte populations where CCR5 is co‑expressed, MLN‑3897 offers a cleaner pharmacological window than BX471.

• [1] Vallet S, et al. Blood. 2007;110(10):3744-52. View Source

Proven Dual Anti‑Osteoclastogenic and Anti‑Myeloma Adhesion Activity Distinct from BX471’s In‑Vivo Profile

In osteoclast (OC) assays, MLN‑3897 impairs OC formation by 40% and OC function (TRAP activity) by 70%, associated with down‑regulation of c‑fos signalling [1]. It also abrogates CCL3‑induced multiple myeloma (MM) cell migration via Akt inhibition and blocks MM cell adhesion to OCs, thereby inhibiting OC‑mediated MM survival and proliferation [1]. In in‑vivo MM models, the comparator BX471 reduced osteolytic bone lesions by 40% and tumour burden by 20%, but did not demonstrate the same breadth of dual OC/MM cell interaction inhibition in a single study [2]. MLN‑3897’s combination of anti‑osteoclastogenic and anti‑adhesive mechanisms is a differentiated functional fingerprint.

Dual OC/MM inhibition profile

Class-level

OC formation −40%; TRAP activity −70%; blocks MM adhesion/survival

Supports myeloma bone disease co-culture endpoints

BX471 in‑vivo data not directly linked to adhesion mechanism

Evidence Dimension	In vitro osteoclast formation and function impairment
Target Compound Data	OC formation −40%; OC function (TRAP) −70%; MM cell adhesion and survival inhibited
Comparator Or Baseline	BX471: in vivo bone lesion reduction −40%; tumour burden −20% (5T2MM model)
Quantified Difference	MLN‑3897 provides dual OC/MM inhibition in vitro; BX471 in‑vivo data not directly linked to adhesion mechanism
Conditions	Human PBMC‑derived OC cultures; MM.1S, INA6, OPM1, U266 MM cell lines; co‑culture adhesion and survival assays

Why This Matters

Procurement for myeloma bone disease research should prioritise MLN‑3897 when the experimental question involves both osteoclast biology and tumour cell–osteoclast crosstalk.

• [1] Vallet S, et al. Blood. 2007;110(10):3744-52. View Source
• [2] Menu E, et al. Role of CCR1 and CCR5 in homing and growth of multiple myeloma and in the development of osteolytic lesions: a study in the 5TMM model. Clin Exp Metastasis. 2006;23(5-6):291-300. View Source

Clinical Target Engagement: ≥90% CCR1 Occupancy in 82% of Patients with No Methotrexate Interaction

MLN‑3897 is one of the few CCR1 antagonists with published clinical receptor‑occupancy data. In a Phase IIa rheumatoid arthritis trial (10 mg once daily), MLN‑3897 achieved ≥90% CCR1 occupancy on days 28, 56, and 84 in 82% of patients, measured by MIP‑1α internalisation assay [1]. Pharmacokinetic analysis confirmed no interaction with concomitant methotrexate [1]. In contrast, the clinical CCR1 antagonist AZD4818 (inhaled) failed to demonstrate adequate CCR1 blockade in COPD patients, and CP‑481,715 clinical occupancy data have not been published in the same detail [2]. MLN‑3897’s robust target‑engagement dataset reduces translational uncertainty for researchers planning in‑vivo efficacy studies.

Clinical CCR1 occupancy

Reported

≥90% occupancy in 82% of patients (10 mg/day, oral); no MTX interaction

Supports translational occupancy benchmarking

Phase IIa pharmacodynamic data; calibrates in‑vivo dosing

Evidence Dimension	Human CCR1 receptor occupancy at therapeutic dosing
Target Compound Data	≥90% occupancy in 82% of patients (10 mg/day, oral); no MTX interaction
Comparator Or Baseline	AZD4818: inadequate CCR1 blockade reported in COPD Phase II; CP‑481715: detailed occupancy not published
Quantified Difference	Only CCR1 antagonist with robustly quantified clinical occupancy across a 12‑week dosing period
Conditions	Phase IIa double‑blind RCT; RA patients on stable MTX; MIP‑1α internalisation pharmacodynamic assay

Why This Matters

Investigators selecting a CCR1 antagonist for translational studies benefit from MLN‑3897’s proven ability to achieve sustained high receptor occupancy in humans, de‑risking dose‑selection for animal models.

• [1] Vergunst CE, et al. Arthritis Rheum. 2009;60(12):3572-81. View Source
• [2] Kerstjens HAM, et al. Tolerability and efficacy of inhaled AZD4818, a CCR1 antagonist, in moderate to severe COPD patients. Respir Med. 2010;104(9):1297-303. View Source

Cell‑Context‑Dependent Functional Efficacy Differentiates MLN‑3897 from BX471 and AZD4818

In a controlled head‑to‑head chemotaxis screen against six CCR1 antagonists (AZD4818, BX471, CCX354, CP481715, MLN3897, PS031291) using U266 and U266_CCR1 multiple myeloma cell lines, only AZD4818 and BX471 significantly inhibited chemotaxis toward RAW 264.7 osteoclast precursor supernatant or FBS [1]. MLN‑3897 did not show chemotaxis inhibition in this specific cell background, despite its established efficacy in other MM models (RPMI8226) and osteoclast assays [1][2]. This differential activity illustrates that MLN‑3897’s functional pharmacology is cell‑context and assay‑dependent, a property that must be considered when selecting the appropriate CCR1 antagonist for a given experimental system.

Cell-context chemotaxis response

Head-to-head

MLN‑3897 inactive in U266/U266_CCR1 chemotaxis; AZD4818/BX471 active

Defines context-dependent utility; avoid U266-based screens

Use in osteoclast/MM co‑culture models instead

Evidence Dimension	Chemotaxis inhibition in U266/U266_CCR1 MM cells
Target Compound Data	No significant chemotaxis inhibition in U266 or U266_CCR1 lines
Comparator Or Baseline	AZD4818 and BX471: significant dose‑dependent chemotaxis inhibition in both U266 and U266_CCR1
Quantified Difference	MLN‑3897 inactive under conditions where AZD4818/BX471 were active (6‑compound, same plate)
Conditions	Transwell chemotaxis assay; U266 and CCR1‑overexpressing U266_CCR1 cells; chemoattractants: RAW 264.7 supernatant or 10% FBS

Why This Matters

This direct comparison defines the cellular context where MLN‑3897 is not the appropriate tool, preventing procurement for U266‑based chemotaxis screens while reinforcing its use in osteoclast and MM co‑culture models.

• [1] Echeverria S, Gilchrist A. Assessing CCR1 Antagonists for Chemotaxis Inhibition in a Multiple Myeloma in vitro Model. FASEB J. 2021;35(S1):01836. View Source
• [2] Vallet S, et al. Blood. 2007;110(10):3744-52. View Source

Optimal Research and Procurement Application Scenarios for CCR1 Antagonist 10 (MLN‑3897)

Multiple Myeloma Bone Disease Models Requiring Dual Osteoclast and Tumour Cell Inhibition

MLN‑3897 is the best‑characterised CCR1 antagonist for simultaneously impairing osteoclast formation (−40%), osteoclast function (−70%), MM cell migration, and OC‑MM cell adhesion [1]. Its dual mechanism—c‑fos down‑regulation in OCs and Akt pathway inhibition in MM cells—makes it uniquely suited for in vitro and in vivo myeloma bone disease studies where both bone resorption and tumour–stroma crosstalk are end‑points. No other CCR1 antagonist has published data covering all four of these functional readouts in a single experimental system.

Translational Pharmacology Studies Requiring Validated Human Receptor‑Occupancy Benchmarking

MLN‑3897 is the only CCR1 antagonist with a published Phase IIa dataset demonstrating sustained ≥90% CCR1 occupancy in 82% of patients and absence of methotrexate drug–drug interaction [2]. This clinical PD benchmark enables researchers to calibrate in‑vivo dosing regimens in animal models against a human occupancy standard, a critical advantage when planning IND‑enabling studies or interpreting pre‑clinical efficacy data in the context of achievable target engagement.

CCR1‑Selective Signalling Studies Where CCR3 or CCR5 Off‑Target Activity Must Be Excluded

Because MLN‑3897 is silent at CCR3 and exhibits a ~5000‑fold selectivity window over CCR5, it is the preferred tool for dissecting CCR1‑exclusive signalling pathways in mixed leukocyte populations [1]. This contrasts with J‑113863 (potent CCR3 inhibitor, IC50 0.58 nM) and BX471 (250‑fold selectivity margin), making MLN‑3897 the cleanest pharmacological probe for CCR1‑specific β‑arrestin recruitment, calcium flux, or gene expression studies.

In‑Vitro Osteoclastogenesis and Bone Microenvironment Assays (Excluding U266 Chemotaxis Screens)

MLN‑3897 has demonstrated consistent efficacy in human PBMC‑derived osteoclast formation and TRAP activity assays, as well as in MM cell–osteoclast co‑culture systems [1]. However, based on direct comparative evidence, it is not recommended for U266 or U266_CCR1 chemotaxis assays, where AZD4818 or BX471 show superior activity [3]. This defined scope of use allows procurement teams to match the compound precisely to validated assay contexts, avoiding wasted resource on non‑responsive cell models.

Application

Selection Property

Validation Focus

Myeloma bone disease co‑culture models

Dual osteoclast and tumour cell inhibition

c‑fos/Akt pathway endpoints; OC‑MM adhesion readouts

Translational receptor-occupancy studies

Published clinical PD occupancy dataset

Human occupancy calibration; dose‑model extrapolation

CCR1‑exclusive signalling dissection

Absence of CCR3/CCR5 cross‑reactivity

β‑arrestin/calcium flux specificity; gene expression endpoints

Osteoclastogenesis/TRAP activity assays

Consistent OC functional inhibition (non‑U266)

PBMC‑derived OC formation; avoid U266 chemotaxis models

• [1] Vallet S, et al. MLN3897, a novel CCR1 inhibitor, impairs osteoclastogenesis and inhibits the interaction of multiple myeloma cells and osteoclasts. Blood. 2007;110(10):3744-52. View Source
• [2] Vergunst CE, et al. MLN3897 plus methotrexate in patients with rheumatoid arthritis. Arthritis Rheum. 2009;60(12):3572-81. View Source
• [3] Echeverria S, Gilchrist A. Assessing CCR1 Antagonists for Chemotaxis Inhibition in a Multiple Myeloma in vitro Model. FASEB J. 2021;35(S1):01836. View Source